Cas no 1780511-99-0 (methyl 2-(3-methoxyphenyl)pyrrolidine-3-carboxylate)

• Product Name: methyl 2-(3-methoxyphenyl)pyrrolidine-3-carboxylate
• CAS No: 1780511-99-0
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6206200
• PubChem ID: 105496103
• Update Time: 2025-09-28

methyl 2-(3-methoxyphenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-methoxyphenyl)pyrrolidine-3-carboxylate
• 1780511-99-0
• EN300-1070346

• Inchi： 1S/C13H17NO3/c1-16-10-5-3-4-9(8-10)12-11(6-7-14-12)13(15)17-2/h3-5,8,11-12,14H,6-7H2,1-2H3
• InChI Key： YRKIBVMPMAKILX-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCNC1C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.6Ų

Additional information on methyl 2-(3-methoxyphenyl)pyrrolidine-3-carboxylate

Methyl 2-(3-methoxyphenyl)pyrrolidine-3-carboxylate (CAS No. 1780511-99-0): A Comprehensive Overview

Methyl 2-(3-methoxyphenyl)pyrrolidine-3-carboxylate, identified by its CAS number 1780511-99-0, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrrolidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a methoxy group at the para position of the phenyl ring and the ester functionality at the pyrrolidine ring enhances its pharmacological profile, making it a valuable scaffold for medicinal chemists.

The< strong>Methyl 2-(3-methoxyphenyl)pyrrolidine-3-carboxylate molecule exhibits a unique structural arrangement that contributes to its chemical reactivity and biological interactions. The pyrrolidine ring, a five-membered nitrogen-containing heterocycle, is known for its ability to mimic certain biological motifs, such as the binding pockets of enzymes and receptors. This structural feature makes it an attractive candidate for designing novel drugs targeting various diseases.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of< strong>Methyl 2-(3-methoxyphenyl)pyrrolidine-3-carboxylate as a lead compound. These studies have demonstrated that the compound can effectively interact with biological targets through both hydrophobic and hydrogen bonding interactions. The methoxy group on the phenyl ring not only enhances solubility but also participates in hydrogen bonding, improving binding affinity. Additionally, the ester group at the C3 position of the pyrrolidine ring provides a site for further chemical modifications, allowing for the development of analogs with enhanced pharmacological properties.

In the context of drug discovery, the< strong>Methyl 2-(3-methoxyphenyl)pyrrolidine-3-carboxylate scaffold has been explored for its potential in treating neurological disorders. Preclinical studies have indicated that derivatives of this compound may exhibit neuroprotective effects by modulating neurotransmitter systems. Specifically, the ability of< strong>Methyl 2-(3-methoxyphenyl)pyrrolidine-3-carboxylate to interact with sigma receptors has been a focal point of research. Sigma receptors are involved in various neurological processes, including pain perception, mood regulation, and cognitive function. By targeting these receptors, compounds like< strong>Methyl 2-(3-methoxyphenyl)pyrrolidine-3-carboxylate hold promise for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The< strong>Methyl 2-(3-methoxyphenyl)pyrrolidine-3-carboxylate molecule also shows promise in anti-inflammatory applications. Inflammatory processes are mediated by complex signaling pathways involving various enzymes and cytokines. The structural features of< strong>Methyl 2-(3-methoxyphenyl)pyrrolidine-3-carboxylate, particularly its ability to inhibit key inflammatory enzymes like COX-2 and LOX, make it a potential candidate for developing anti-inflammatory drugs. These properties have been validated through in vitro studies, where< strong>Methyl 2-(3-methoxyphenyl)pyrrolidine-3-carboxylate demonstrated significant reduction in pro-inflammatory cytokine production.

Moreover, the< strong>Methyl 2-(3-methoxyphenyl)pyrrolidine-3-carboxylate scaffold has been investigated for its anticancer potential. Cancer cells often exhibit altered signaling pathways that contribute to their uncontrolled growth and survival. By targeting these pathways, compounds like< strong>Methyl 2-(3-methoxyphenyl)pyrrolidine-3-carboxylate can induce apoptosis or inhibit tumor proliferation. Preliminary studies have shown that derivatives of this compound can selectively induce apoptosis in certain cancer cell lines while having minimal toxicity on healthy cells. This selective toxicity is attributed to the unique binding interactions between< strong>Methyl 2-(3-methoxyphenyl)pyrrolidine-3-carboxylate and cancer-specific targets.

The synthesis of< strong>Methyl 2-(3-methoxyphenyl)pyrrolidine-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriately substituted phenols with pyrrole derivatives under acidic conditions to form the pyrrolidine core. Subsequent functionalization steps introduce the methoxy group and ester functionality at strategic positions within the molecule. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are often employed to achieve high selectivity and efficiency.

The pharmacokinetic properties of< strong>Methyl 2-(3-methoxyphenyl)pyrrolidine-3-carboxylate are also critical factors in determining its therapeutic efficacy. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability in vivo. The methoxy group on the phenyl ring enhances lipophilicity, facilitating absorption across biological membranes. However, rapid metabolism by cytochrome P450 enzymes can limit its systemic availability. To overcome these limitations, researchers are exploring strategies such as prodrug formulations or chemical modifications to improve metabolic stability.

In conclusion, Methyl 2-(3-methoxyphenyl)pyrrolidine-3-carboxylate (CAS No. 1780511-99-0) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive scaffold for designing drugs targeting neurological disorders, inflammation, and cancer. Advances in computational chemistry and synthetic methodologies continue to enhance our understanding of its pharmacological properties and therapeutic potential. As research progresses,< strong>Methyl 2-(3-methoxyphenyl)pyrролидин-карбоксилат метиловый is poised to play a crucial role in the development of next-generation therapeutics.